Cas no 122454-52-8 (Perindopril Benzyl Ester)
Perindopril Benzyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Perindopril Benzyl Ester
- (2S,3aS,7aS)-1-[(2S)-2-[[(1S)-1-(Ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylic acid benzyl ester
- benzyl 1-[2-[(1-ethoxy-1-oxopentan-2-yl)amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
- Perindopril Benzyl E
- (phenylmethyl) 1-[2-[(1-ethoxy-1-oxidanylidene-pentan-2-yl)amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
- 1-[2-[(1-ethoxy-1-oxopentan-2-yl)amino]-1-oxopropyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid (phenylmethyl) ester
- benzyl (2S,3aS,7aS)-1-{(2S)-2-[(1S)-1-(ethoxycarbonyl)-butylamino]
- PERINDOPRIL BENZYL SALICYLATE
- benzyl (2S,3aS)-1-[(2R)-2-(1-ethoxycarbonylbutylamino)propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
- DB-062061
- DTXSID60554973
- A804898
- Benzyl 1-{2-[(1-ethoxy-1-oxopentan-2-yl)amino]propanoyl}octahydro-1H-indole-2-carboxylate
- J-004804
- 122454-52-8
- benzyl 1-[2-(1-ethoxycarbonylbutylamino)propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
-
- Inchi: 1S/C26H38N2O5/c1-4-11-21(25(30)32-5-2)27-18(3)24(29)28-22-15-10-9-14-20(22)16-23(28)26(31)33-17-19-12-7-6-8-13-19/h6-8,12-13,18,20-23,27H,4-5,9-11,14-17H2,1-3H3
- InChI Key: ZNAYHAPFFQRGES-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C1CC2CCCCC2N1C(C(C)NC(C(=O)OCC)CCC)=O)=O
Computed Properties
- Exact Mass: 458.27800
- Monoisotopic Mass: 458.27807232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 84.94000
- LogP: 3.92820
Perindopril Benzyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P287515-50mg |
Perindopril Benzyl Ester |
122454-52-8 | 50mg |
$ 173.00 | 2023-09-06 | ||
| TRC | P287515-100 mg |
Perindopril Benzyl Ester |
122454-52-8 | 100MG |
155.00 | 2021-07-20 | ||
| TRC | P287515-250 mg |
Perindopril Benzyl Ester |
122454-52-8 | 250MG |
360.00 | 2021-07-20 | ||
| TRC | P287515-500 mg |
Perindopril Benzyl Ester |
122454-52-8 | 500MG |
690.00 | 2021-07-20 | ||
| TRC | P287515-1 g |
Perindopril Benzyl Ester |
122454-52-8 | 1g |
1230.00 | 2021-07-20 | ||
| TRC | P287515-100mg |
Perindopril Benzyl Ester |
122454-52-8 | 100mg |
$ 155.00 | 2022-06-03 | ||
| TRC | P287515-250mg |
Perindopril Benzyl Ester |
122454-52-8 | 250mg |
$ 775.00 | 2023-09-06 | ||
| TRC | P287515-500mg |
Perindopril Benzyl Ester |
122454-52-8 | 500mg |
$ 1378.00 | 2023-09-06 | ||
| TRC | P287515-1g |
Perindopril Benzyl Ester |
122454-52-8 | 1g |
$ 1230.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394152-100mg |
Perindopril Benzyl Ester, |
122454-52-8 | 100mg |
¥2708.00 | 2023-09-05 |
Perindopril Benzyl Ester Suppliers
Perindopril Benzyl Ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on Perindopril Benzyl Ester
Recent Advances in the Study of Perindopril Benzyl Ester (CAS: 122454-52-8): A Comprehensive Research Brief
Perindopril Benzyl Ester (CAS: 122454-52-8) is a key intermediate in the synthesis of Perindopril, a widely used angiotensin-converting enzyme (ACE) inhibitor for the treatment of hypertension and heart failure. Recent studies have focused on optimizing its synthesis, exploring its pharmacological properties, and investigating its potential applications in novel therapeutic areas. This research brief consolidates the latest findings related to Perindopril Benzyl Ester, providing a comprehensive overview of its current status in the field of chemical biology and pharmaceutical research.
One of the most significant advancements in the synthesis of Perindopril Benzyl Ester involves the development of more efficient and environmentally friendly catalytic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation with chiral catalysts to achieve higher enantiomeric purity, which is critical for the drug's efficacy. The study reported a yield improvement of 15% compared to traditional methods, along with reduced byproduct formation. This breakthrough has significant implications for large-scale production, potentially lowering manufacturing costs and improving sustainability.
Pharmacological research has also shed light on the unique properties of Perindopril Benzyl Ester. Unlike Perindopril itself, the benzyl ester form exhibits enhanced lipophilicity, which may contribute to improved tissue penetration. A recent in vitro study conducted by the University of Cambridge investigated its cellular uptake mechanisms and found that it accumulates preferentially in vascular smooth muscle cells, suggesting potential advantages in targeting specific tissues. These findings were published in the European Journal of Pharmacology in early 2024 and have sparked interest in developing targeted delivery systems based on this compound.
Emerging applications of Perindopril Benzyl Ester extend beyond its traditional use as an ACE inhibitor intermediate. A groundbreaking study from the National Institutes of Health (NIH) explored its potential as a scaffold for developing novel anti-inflammatory agents. The researchers modified the benzyl ester moiety to create derivatives with selective COX-2 inhibition properties, showing promising results in animal models of rheumatoid arthritis. This research, published in Nature Chemical Biology in March 2024, opens new avenues for drug repurposing and combination therapies.
Analytical characterization of Perindopril Benzyl Ester has also seen significant progress. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its structural dynamics and degradation pathways. A recent analytical chemistry study identified three previously unknown degradation products under various stress conditions, providing crucial information for quality control in pharmaceutical manufacturing. These findings were detailed in a 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis.
In conclusion, recent research on Perindopril Benzyl Ester (CAS: 122454-52-8) demonstrates its growing importance in pharmaceutical development. From improved synthetic methods to novel therapeutic applications, these advancements highlight the compound's versatility and potential. Future research directions may include further optimization of its pharmacokinetic properties, exploration of additional therapeutic indications, and development of innovative formulation strategies. As these studies progress, Perindopril Benzyl Ester continues to be a valuable compound in the chemical biology and pharmaceutical research landscape.
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